Cas no 1177891-06-3 (4-[(4-benzylpiperazin-1-yl)methyl]-6-ethyl-7-hydroxy-2H-chromen-2-one dihydrochloride)

• Product name: 4-[(4-benzylpiperazin-1-yl)methyl]-6-ethyl-7-hydroxy-2H-chromen-2-one dihydrochloride
• CAS No: 1177891-06-3
• MF: C₂₃H₂₈Cl₂N₂O₃
• MW: 451.386024475098
• CID: 5389629

4-[(4-benzylpiperazin-1-yl)methyl]-6-ethyl-7-hydroxy-2H-chromen-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6-ethyl-7-hydroxy-4-[[4-(phenylmethyl)-1-piperazinyl]methyl]-, hydrochloride (1:2)
• 4-[(4-benzylpiperazin-1-yl)methyl]-6-ethyl-7-hydroxy-2H-chromen-2-one dihydrochloride

• Inchi： 1S/C23H26N2O3.2ClH/c1-2-18-12-20-19(13-23(27)28-22(20)14-21(18)26)16-25-10-8-24(9-11-25)15-17-6-4-3-5-7-17;;/h3-7,12-14,26H,2,8-11,15-16H2,1H3;2*1H
• InChI Key： ODCIFQULJBXMGB-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=C(CC)C=C2C(CN2CCN(CC3=CC=CC=C3)CC2)=C1.[H]Cl.[H]Cl

Additional information on 4-[(4-benzylpiperazin-1-yl)methyl]-6-ethyl-7-hydroxy-2H-chromen-2-one dihydrochloride

Comprehensive Overview of 4-[(4-benzylpiperazin-1-yl)methyl]-6-ethyl-7-hydroxy-2H-chromen-2-one dihydrochloride (CAS No. 1177891-06-3)

The compound 4-[(4-benzylpiperazin-1-yl)methyl]-6-ethyl-7-hydroxy-2H-chromen-2-one dihydrochloride (CAS No. 1177891-06-3) is a synthetic derivative of coumarin, a class of organic compounds known for their diverse biological activities. This molecule features a benzylpiperazine moiety linked to a chromen-2-one core, which is further substituted with an ethyl group and a hydroxyl group. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various research applications. Researchers have shown interest in this compound due to its potential interactions with biological targets, particularly in the context of central nervous system (CNS) research and enzyme modulation.

In recent years, the scientific community has increasingly focused on small molecule modulators of neurological pathways, and 4-[(4-benzylpiperazin-1-yl)methyl]-6-ethyl-7-hydroxy-2H-chromen-2-one dihydrochloride has emerged as a candidate for such studies. Its structural similarity to other piperazine-based compounds suggests potential activity in neurotransmitter receptor binding. This aligns with current trends in drug discovery, where researchers seek novel scaffolds to address unmet medical needs in neurological disorders and cognitive health.

The chromen-2-one (coumarin) core of this compound is particularly noteworthy, as coumarins are widely studied for their pharmacological properties, including antioxidant, anti-inflammatory, and enzyme inhibitory effects. The addition of the benzylpiperazine group introduces a pharmacophore commonly found in compounds with CNS activity. This dual functionality makes CAS No. 1177891-06-3 a subject of interest in medicinal chemistry and pharmacological screening programs.

From a synthetic chemistry perspective, the preparation of 4-[(4-benzylpiperazin-1-yl)methyl]-6-ethyl-7-hydroxy-2H-chromen-2-one dihydrochloride involves multi-step organic transformations. Key steps typically include the alkylation of the piperazine nitrogen, coumarin ring formation, and subsequent salt formation with hydrochloric acid. These processes require careful optimization to ensure high yield and purity, which are critical for research applications. The compound's structural characterization is typically confirmed using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

In the context of current biomedical research trends, this compound's potential applications are being explored in several areas. One growing area of interest is the study of neuroprotective agents, particularly in relation to age-related cognitive decline and neurodegenerative conditions. The piperazine moiety in the molecule may interact with various neurotransmitter systems, while the coumarin scaffold could contribute additional beneficial properties. This combination makes 1177891-06-3 a valuable tool compound for mechanistic studies and target validation in neuroscience research.

The physicochemical properties of 4-[(4-benzylpiperazin-1-yl)methyl]-6-ethyl-7-hydroxy-2H-chromen-2-one dihydrochloride are important considerations for its research applications. As a dihydrochloride salt, it exhibits good water solubility, which is advantageous for in vitro and in vivo studies. The compound's logP (partition coefficient) and pKa values influence its membrane permeability and bioavailability, key factors in pharmacokinetic assessments. Researchers investigating structure-activity relationships (SAR) often modify such parameters to optimize compound properties for specific applications.

Quality control and analytical characterization of CAS No. 1177891-06-3 are essential for ensuring reproducible research results. Standard analytical methods include determination of purity by HPLC, residual solvent analysis, and elemental analysis. These quality measures are particularly important in lead optimization studies and preclinical research, where compound consistency directly impacts experimental outcomes. The scientific community's increasing emphasis on reproducibility in research has made such characterization protocols more rigorous in recent years.

Looking forward, the potential research applications of 4-[(4-benzylpiperazin-1-yl)methyl]-6-ethyl-7-hydroxy-2H-chromen-2-one dihydrochloride may expand as new biological targets are identified. The growing field of computational chemistry and molecular docking studies could provide additional insights into this compound's interactions with various biological macromolecules. Furthermore, advances in high-throughput screening technologies may reveal novel activities for this and related compounds, potentially opening new avenues in therapeutic development and chemical biology research.